Cas no 4729-06-0 (2-Oxabicyclo[3.2.1]octa-3,6-diene)

2-Oxabicyclo[3.2.1]octa-3,6-diene structure
4729-06-0 structure
Product Name:2-Oxabicyclo[3.2.1]octa-3,6-diene
CAS No:4729-06-0
MF:C7H8O
MW:108.137822151184
CID:329895
PubChem ID:138331
Update Time:2025-04-19

2-Oxabicyclo[3.2.1]octa-3,6-diene Chemical and Physical Properties

Names and Identifiers

    • 2-Oxabicyclo[3.2.1]octa-3,6-diene
    • 4-oxabicyclo[3.2.1]octa-2,6-diene
    • 2-Oxabicyclo(3.2.1)octa-3,6-diene
    • SCHEMBL3956107
    • DTXSID60963788
    • 4729-06-0
    • 2-oxa-bicyclo[3.2.1]octa-3,6-diene
    • Inchi: 1S/C7H8O/c1-2-7-5-6(1)3-4-8-7/h1-4,6-7H,5H2
    • InChI Key: JPFHUVOCZRXQMU-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=CC1C2

Computed Properties

  • Exact Mass: 108.05754
  • Monoisotopic Mass: 108.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.075
  • Boiling Point: 163.4°Cat760mmHg
  • Flash Point: 43.5°C
  • Refractive Index: 1.531
  • PSA: 9.23

2-Oxabicyclo[3.2.1]octa-3,6-diene Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.